Cas no 1260497-25-3 (4-(3,4-dichlorophenyl)benzonitrile)
1260497-25-3 structure
Product Name:4-(3,4-dichlorophenyl)benzonitrile
CAS No:1260497-25-3
MF:C13H7Cl2N
MW:248.107381105423
MDL:MFCD21609631
CID:2761077
PubChem ID:70699565
Update Time:2025-04-21
4-(3,4-dichlorophenyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,4-dichlorophenyl)benzonitrile
- DTXSID00742690
- 3',4'-Dichloro[1,1'-biphenyl]-4-carbonitrile
- 1260497-25-3
- CS-0211837
- 3',4'-DICHLORO-[1,1'-BIPHENYL]-4-CARBONITRILE
- [1,1'-Biphenyl]-4-carbonitrile, 3',4'-dichloro-
- MFCD21609631
- BS-20069
-
- MDL: MFCD21609631
- Inchi: 1S/C13H7Cl2N/c14-12-6-5-11(7-13(12)15)10-3-1-9(8-16)2-4-10/h1-7H
- InChI Key: XKKHXUBQXXOEKO-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1C=CC(C#N)=CC=1)Cl
Computed Properties
- Exact Mass: 246.99600
- Monoisotopic Mass: 246.9955546Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79000
- LogP: 4.53208
4-(3,4-dichlorophenyl)benzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-(3,4-dichlorophenyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB310698-1 g |
4-(3,4-Dichlorophenyl)benzonitrile; 98% |
1260497-25-3 | 1 g |
€246.00 | 2023-07-19 | ||
| abcr | AB310698-5 g |
4-(3,4-Dichlorophenyl)benzonitrile; 98% |
1260497-25-3 | 5 g |
€654.00 | 2023-07-19 | ||
| TRC | D474123-100mg |
4-(3,4-Dichlorophenyl)benzonitrile |
1260497-25-3 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D474123-250mg |
4-(3,4-Dichlorophenyl)benzonitrile |
1260497-25-3 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | D474123-500mg |
4-(3,4-Dichlorophenyl)benzonitrile |
1260497-25-3 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | D474123-1g |
4-(3,4-Dichlorophenyl)benzonitrile |
1260497-25-3 | 1g |
$207.00 | 2023-05-18 | ||
| abcr | AB310698-1g |
4-(3,4-Dichlorophenyl)benzonitrile, 98%; . |
1260497-25-3 | 98% | 1g |
€246.00 | 2025-02-14 | |
| abcr | AB310698-5g |
4-(3,4-Dichlorophenyl)benzonitrile, 98%; . |
1260497-25-3 | 98% | 5g |
€654.00 | 2025-02-14 | |
| A2B Chem LLC | AA34574-1g |
4-(3,4-Dichlorophenyl)benzonitrile |
1260497-25-3 | 98% | 1g |
$142.00 | 2024-04-20 | |
| A2B Chem LLC | AA34574-5g |
4-(3,4-Dichlorophenyl)benzonitrile |
1260497-25-3 | 98% | 5g |
$402.00 | 2024-04-20 |
4-(3,4-dichlorophenyl)benzonitrile Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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